Cas no 1807250-62-9 (Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1807250-62-9
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4903623
• Update Time: 2025-06-27

Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H10F2N2O2/c1-2-17-10(16)5-9-8(6-14)7(11(12)13)3-4-15-9/h3-4,11H,2,5H2,1H3
• InChI Key： HVKBVFCDHBCWQO-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C#N)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate

Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1807250-62-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1807250-62-9, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural motif that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both cyano and difluoromethyl substituents enhances its reactivity and functionality, making it an indispensable tool for medicinal chemists.

The compound's molecular structure, characterized by a pyridine core with ethyl acetoate functionality, cyano group at the 3-position, and difluoromethyl group at the 4-position, endows it with distinct chemical properties. These properties are exploited in multiple synthetic pathways to develop novel therapeutic agents. The cyano group, for instance, serves as a versatile handle for further functionalization, while the difluoromethyl moiety is known to improve metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting complex biological pathways. Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate has emerged as a key building block in the synthesis of such inhibitors. Its structural features are particularly relevant in designing molecules that interact with enzymes and receptors involved in oncology, inflammation, and central nervous system disorders. The compound's ability to undergo diverse chemical transformations allows for the rapid assembly of libraries of compounds for high-throughput screening.

One of the most compelling applications of this compound is in the field of antiviral drug discovery. The pyridine scaffold is a common feature in many antiviral agents due to its ability to mimic natural substrates and disrupt viral replication cycles. Recent studies have highlighted the potential of derivatives of Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate in inhibiting key viral enzymes. For instance, modifications at the 2-acetoate position have been shown to enhance binding affinity to viral proteases, leading to promising candidates for further development.

The incorporation of the difluoromethyl group into drug candidates has been well-documented for its ability to modulate pharmacokinetic properties. This substituent enhances lipophilicity and reduces metabolic clearance, thereby improving drug bioavailability. In the context of Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate, this feature makes it an attractive precursor for developing drugs with prolonged half-lives and improved therapeutic efficacy.

Molecular modeling studies have further elucidated the role of Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate as a scaffold for drug design. Computational simulations have revealed that its structural framework can effectively engage with biological targets through hydrogen bonding networks and hydrophobic interactions. These insights have guided the optimization of lead compounds derived from this intermediate, leading to more potent and selective inhibitors.

The synthesis of Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies allow for its efficient preparation through multi-step sequences involving condensation reactions, fluorination techniques, and acetylation processes. These synthetic routes are optimized for scalability and purity, ensuring that pharmaceutical manufacturers can access high-quality material for further derivatization.

In conclusion, Ethyl 3-cyano-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1807250-62-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable intermediate for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.